Cas no 728919-08-2 (Isopropyl 4'-amino-[1,1'-biphenyl]-4-carboxylate)

Isopropyl 4'-amino-[1,1'-biphenyl]-4-carboxylate is a biphenyl derivative featuring both an amino and an ester functional group, making it a versatile intermediate in organic synthesis. Its structure allows for further functionalization, particularly in pharmaceutical and materials chemistry applications. The amino group provides a reactive site for coupling or modification, while the isopropyl ester enhances solubility in organic solvents, facilitating purification and handling. This compound is valued for its stability and compatibility with a range of reaction conditions, making it suitable for use in cross-coupling reactions, amide formations, and other transformations requiring a biphenyl scaffold. Its well-defined properties ensure reproducibility in synthetic workflows.
Isopropyl 4'-amino-[1,1'-biphenyl]-4-carboxylate structure
728919-08-2 structure
Product Name:Isopropyl 4'-amino-[1,1'-biphenyl]-4-carboxylate
CAS No:728919-08-2
MF:C16H17NO2
MW:255.311684370041
MDL:MFCD04117412
CID:1039726
PubChem ID:2756360
Update Time:2025-05-27

Isopropyl 4'-amino-[1,1'-biphenyl]-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Isopropyl 4'-amino-[1,1'-biphenyl]-4-carboxylate
    • 4'-AMINO-BIPHENYL-4-CARBOXYLIC ACID ISOPROPYL ESTER
    • AC1MBTE5
    • AG-A-63194
    • ANW-68452
    • CTK6B0532
    • MolPort-000-000-771
    • Isopropyl4'-amino-[1,1'-biphenyl]-4-carboxylate
    • SB81346
    • DTXSID80373340
    • AKOS016007159
    • propan-2-yl 4-(4-aminophenyl)benzoate
    • MFCD04117412
    • 4'-Amino-[1,1'-biphenyl]-4-carboxylic acid 1-methylethyl ester
    • 728919-08-2
    • MDL: MFCD04117412
    • Inchi: 1S/C16H17NO2/c1-11(2)19-16(18)14-5-3-12(4-6-14)13-7-9-15(17)10-8-13/h3-11H,17H2,1-2H3
    • InChI Key: OUJPIINBRGJOGR-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC(=CC=1)C1C=CC(=CC=1)N)=O)C(C)C

Computed Properties

  • Exact Mass: 255.125928785g/mol
  • Monoisotopic Mass: 255.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 52.3Ų

Isopropyl 4'-amino-[1,1'-biphenyl]-4-carboxylate Pricemore >>

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